Cas no 61517-53-1 (Sulfamoyl chloride, (1-propylbutyl)-)

• Product Name: Sulfamoyl chloride, (1-propylbutyl)-
• CAS No: 61517-53-1
• MF: C₇H₁₆ClNO₂S
• MW: 213.72544002533
• CID: 476490
• PubChem ID: 55279093
• Update Time: 2025-04-19

Sulfamoyl chloride, (1-propylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Sulfamoyl chloride, (1-propylbutyl)-
• N-heptan-4-ylsulfamoyl chloride
• 61517-53-1
• AKOS006332787
• DTXSID30717290
• Heptan-4-ylsulfamyl chloride

• Inchi： 1S/C7H16ClNO2S/c1-3-5-7(6-4-2)9-12(8,10)11/h7,9H,3-6H2,1-2H3
• InChI Key： AOUNPNMLKBMKLQ-UHFFFAOYSA-N
• SMILES： ClS(NC(CCC)CCC)(=O)=O

Computed Properties

• Exact Mass: 213.05918
• Monoisotopic Mass: 213.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17